Cas no 332907-36-5 (2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide
• CAS No: 332907-36-5
• MF: C₂₄H₂₂N₄O₂S
• MW: 430.522083759308
• CID: 5175541
• Update Time: 2025-05-21

2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C24H22N4O2S/c1-30-21-14-12-19(13-15-21)25-23(29)17-31-24-27-26-22(16-18-8-4-2-5-9-18)28(24)20-10-6-3-7-11-20/h2-15H,16-17H2,1H3,(H,25,29)
• InChI Key： OGWXVJWMIHRRFB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1N(C2=CC=CC=C2)C(CC2=CC=CC=C2)=NN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9

Additional information on 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide

2-[(5-Benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide (CAS No. 332907-36-5): A Comprehensive Overview

2-[(5-Benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide (CAS No. 332907-36-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,2,4-triazole derivative exhibits unique structural features, combining a benzyl-phenyl-triazole core with a sulfanyl-acetamide moiety. Its molecular complexity and potential bioactivity make it a subject of ongoing scientific exploration.

The compound's chemical structure features a triazole ring substituted at the 3-position with a sulfur-linked acetamide group, and at the 4-position with a phenyl group. The 5-benzyl substitution on the triazole ring contributes to its lipophilic character, while the 4-methoxyphenyl acetamide portion may influence its hydrogen bonding capacity. These structural attributes are crucial for understanding its potential biological interactions and physicochemical properties.

Recent studies have focused on the synthetic applications of 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide as a potential building block for more complex molecules. Researchers are particularly interested in its role as a pharmacophore in drug discovery, with investigations exploring its possible enzyme inhibitory properties and receptor binding characteristics. The compound's structural versatility allows for various modifications, making it valuable for medicinal chemistry applications.

In the context of current research trends, this compound aligns with the growing interest in heterocyclic compounds and their therapeutic potential. The scientific community is actively investigating similar triazole-containing molecules for their possible applications in addressing various health challenges. The sulfanyl linkage in this particular derivative may offer unique metabolic stability advantages compared to other analogs.

The synthetic methodology for CAS 332907-36-5 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper regioselectivity and yield optimization. Common approaches include the construction of the 1,2,4-triazole core followed by sequential functionalization with the benzyl group, phenyl group, and finally the sulfanyl-acetamide side chain. Purification techniques such as column chromatography and recrystallization are often employed to obtain the final product in high purity.

From a physicochemical perspective, 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide is typically a solid at room temperature with specific solubility characteristics that depend on the solvent system. Its melting point, stability profile, and spectroscopic properties (including NMR and mass spectra) are important quality control parameters for researchers working with this compound.

The compound's potential biological activities are currently under investigation in various research laboratories. Preliminary studies suggest that modifications to its structure could lead to molecules with interesting pharmacological profiles. Some researchers are exploring its possible role as a molecular scaffold for developing compounds with specific target selectivity in biological systems.

In the field of agrochemical research, derivatives of 1,2,4-triazole compounds have shown promise, and CAS 332907-36-5 may serve as a starting point for developing new crop protection agents. The sulfanyl-acetamide moiety in particular may contribute to desirable properties in this context, though specific applications would require extensive testing and development.

Quality control for 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide typically involves advanced analytical techniques such as HPLC, GC-MS, and elemental analysis. These methods ensure the compound meets the purity standards required for research applications. Proper storage conditions, typically in a cool, dry environment protected from light, are essential to maintain its stability over time.

The commercial availability of CAS 332907-36-5 is primarily through specialty chemical suppliers that cater to research institutions and pharmaceutical companies. Current market trends show growing demand for such specialty heterocyclic compounds, driven by increased research activity in drug discovery and material science applications.

Future research directions for this compound may include exploring its structure-activity relationships through systematic modifications, investigating its potential as a ligand in coordination chemistry, or developing more efficient synthetic routes. The compound's unique structural features continue to make it an interesting subject for academic research and industrial applications alike.

For researchers considering working with 2-[(5-benzyl-4-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-methoxyphenyl)acetamide, it's important to consult all available safety data and conduct proper risk assessments before handling. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with any chemical substance.

The scientific literature contains limited but growing references to CAS 332907-36-5 and related compounds, indicating its emerging importance in various fields of chemistry. Researchers interested in this compound should monitor recent publications for new developments regarding its synthetic applications, physicochemical properties, and potential biological activities.